Cas no 1435-88-7 (Phenol,3-methyl-4-(2-phenyldiazenyl)-)

• Product Name: Phenol,3-methyl-4-(2-phenyldiazenyl)-
• CAS No: 1435-88-7
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• CID: 181673
• PubChem ID: 74030
• Update Time: 2025-04-19

Phenol,3-methyl-4-(2-phenyldiazenyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,3-methyl-4-(2-phenyldiazenyl)-
• (4Z)-3-methyl-4-(phenylhydrazinylidene)cyclohexa-2,5-dien-1-one
• 3-Methyl-4-phenylazophenol
• 2-Methyl-4-hydroxy-azobenzol
• 3-Methyl-4-phenylazo-phenol
• 4-Benzolazo-m-kresol
• 4-Hydroxy-2-methyl-azobenzol
• 4-Oxy-2-methyl-azobenzol
• 6-Benzolazo-3-oxy-toluol
• AC1O6WYS
• AI3-08925
• Azobenzene, 4-hydroxy-2-methyl-
• BRN 0958050
• m-Cresol, 4-(phenylazo)-
• NSC7956
• Phenol, 3-methyl-4-(phenylazo)-
• 4-(Phenylazo)-m-cresol
• phenol, 3-methyl-4-[2-phenyldiazenyl]-
• 4-16-00-00195 (Beilstein Handbook Reference)
• DTXSID50870871
• NSC-7956
• SCHEMBL1405351
• UNII-Q9PRE4F7SB
• AXGXXLOKNNMCHP-CCEZHUSRSA-N
• 1435-88-7
• AKOS024340811
• 3-METHYL-4-(PHENYLAZO)PHENOL
• 3-Methyl-4-(phenyldiazenyl)phenol
• 3-methyl-4-phenyldiazenylphenol
• 3-METHYL-4-(2-PHENYLDIAZENYL)PHENOL
• Q9PRE4F7SB
• NSC 7956
• 3-methyl-4-[phenyldiazenyl]phenol

• Inchi： 1S/C13H12N2O/c1-10-9-12(16)7-8-13(10)15-14-11-5-3-2-4-6-11/h2-9,16H,1H3/b15-14+
• InChI Key： AXGXXLOKNNMCHP-CCEZHUSRSA-N
• SMILES： OC1C=CC(=C(C)C=1)/N=N/C1C=CC=CC=1

Computed Properties

• Exact Mass: 212.09506
• Monoisotopic Mass: 212.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45Ų

Experimental Properties

• PSA: 41.46
• LogP: 4.11600